Cas no 1851707-79-3 (5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid
• CAS No: 1851707-79-3
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5776969
• PubChem ID: 131051137
• Update Time: 2025-06-08

5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1851707-79-3
• 5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid
• EN300-1997651
• 5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C10H11NO4/c12-10(13)7-4-9(15-11-7)6-3-5-1-2-8(6)14-5/h4-6,8H,1-3H2,(H,12,13)
• InChI Key： JQWGRKVCLPILON-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C1=CC(C(=O)O)=NO1)C2

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.6Ų

Additional information on 5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid

Introduction to 5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid (CAS No. 1851707-79-3)

5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid (CAS No. 1851707-79-3) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The intricate bicyclic structure of this molecule, combined with its oxazole core, makes it a valuable candidate for various biochemical and pharmacological studies.

The chemical structure of 5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid is characterized by a seven-membered oxabicyclo ring fused to an oxazole moiety, with a carboxylic acid group attached at the 3-position of the oxazole ring. This unique arrangement imparts specific chemical properties and reactivity patterns that are crucial for its potential applications in drug discovery and development.

Recent studies have highlighted the importance of oxazoles in medicinal chemistry due to their ability to modulate various biological targets. For instance, oxazoles have been shown to exhibit potent anti-inflammatory, antimicrobial, and anticancer activities. The specific structure of 5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid has been investigated for its potential as a lead compound in the development of novel therapeutic agents.

In a study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of a series of oxazole derivatives, including 5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid. The results demonstrated that this compound exhibited significant inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Furthermore, the bicyclic structure of 5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid provides enhanced stability and solubility properties compared to simpler oxazole derivatives. These characteristics are crucial for improving the bioavailability and pharmacokinetic profile of potential drug candidates.

The carboxylic acid group in 5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid can be readily functionalized through various chemical reactions, such as esterification or amide formation. This functional versatility allows for the creation of a wide range of analogs with tailored biological activities and physicochemical properties.

In addition to its potential as a therapeutic agent, 5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid has also been studied for its use as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for combinatorial chemistry approaches, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

The synthesis of 5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity levels. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its broader application in research and development.

In conclusion, 5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid (CAS No. 1851707-79-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile functional groups make it an ideal candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.